(E)-N-Butyl-3-(3,4-dihydroxyphenyl)propenamide

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: (E)-N-butyl-3-(3,4-dihydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C13H17NO3/c1-2-3-8-14-13(17)7-5-10-4-6-11(15)12(16)9-10/h4-7,9,15-16H,2-3,8H2,1H3,(H,14,17)/b7-5+
• InChI Key: HWCLPNBZZHKVDI-FNORWQNLSA-N
• Isomeric SMILES: CCCCNC(=O)/C=C/C1=CC(=C(C=C1)O)O
• SMILES: O=C(NCCCC)/C=C/C1=CC=C(O)C(O)=C1
• Canonical SMILES: CCCCNC(=O)C=CC1=CC(=C(C=C1)O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ACAF-4; ACAF 4; ACAF4

Description

ACAF4 is a neurotrophic agent which significantly increases survival in PC12 neuronal cells and enhances the effect of nerve growth factor (NGF). ACAF4 induces neurite outgrowth, and modulates ERK1/2 and AKT signaling pathways.

Scientific Research Applications

Alpha-Glucosidase Inhibition

(E)-N-Butyl-3-(3,4-dihydroxyphenyl)propenamide has been studied for its alpha-glucosidase inhibitory activity. Research conducted on compounds isolated from Cuscuta reflexa, including similar compounds, demonstrated strong inhibitory activity against alpha-glucosidase, suggesting potential applications in managing postprandial hyperglycemia in diabetes (Anis et al., 2002).

Antifeedant Activity

The compound has been evaluated for its termite antifeedant activity. A study on Xylopia aethiopica identified that certain phenolic amides, similar in structure to (E)-N-Butyl-3-(3,4-dihydroxyphenyl)propenamide, exhibited potent feeding deterrent activity, highlighting its potential use in pest control (Lajide et al., 1995).

Histone Deacetylase Inhibition

The compound belongs to a class of N-hydroxy-3-phenyl-2-propenamides, which have been identified as novel inhibitors of human histone deacetylase (HDAC). This suggests potential applications in cancer treatment, as these inhibitors showed efficacy in tumor xenograft models (Remiszewski et al., 2003).

Antagonists of Platelet Activating Factor

Related compounds, specifically N-[4-(3-pyridinyl)butyl] 3-substituted propenyl carboxamide derivatives, were studied for their activity as antagonists of platelet activating factor (PAF). This suggests the potential therapeutic application of (E)-N-Butyl-3-(3,4-dihydroxyphenyl)propenamide in conditions mediated by PAF (Guthrie et al., 1989).

Inhibitors of Carbonic Anhydrase and Cholinesterase Enzymes

The compound and its derivatives have shown inhibitory effects on carbonic anhydrase and acetylcholinesterase enzymes, suggesting its potential use in treating conditions like glaucoma or Alzheimer's disease (Bayrak et al., 2017).

Structural and Photochemical Studies

The compound has been a subject of structural and photochemical studies. For example, the influence of inter- and intramolecular hydrogen bonding on its structure and photochemistry was investigated, providing insights into its chemical behavior and potential applications in material science (Lewis et al., 1994).